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Compound of Interest

Compound Name:
3-amino-4-methoxy-N,N-

dimethylbenzamide

Cat. No.: B1284832 Get Quote

Technical Guide: 3-amino-4-methoxy-N,N-
dimethylbenzamide
Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is

readily available for 3-amino-4-methoxy-N,N-dimethylbenzamide. This document has been

compiled using data from structurally analogous compounds to infer potential hazards,

handling procedures, and physical properties. All researchers and drug development

professionals should handle this compound with extreme caution, assuming it may be

hazardous, and perform a thorough risk assessment before use.

Executive Summary
This technical guide provides a comprehensive overview of the available safety, handling, and

property information for 3-amino-4-methoxy-N,N-dimethylbenzamide. Due to the absence of

a dedicated MSDS for this specific compound, this guide employs a comparative analysis of

structurally similar molecules, including 3-amino-4-methoxybenzamide, 3-amino-4-methoxy-N-

methylbenzamide, and 3-amino-4-methoxybenzanilide. The information herein is intended for

researchers, scientists, and professionals in drug development to facilitate safe handling and

informed use of this compound in a laboratory setting. This guide includes tabulated physical

and chemical data, inferred toxicological profiles, recommended handling and emergency

procedures, and a proposed synthetic workflow.
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Compound Identification and Properties
A definitive CAS number for 3-amino-4-methoxy-N,N-dimethylbenzamide could not be

located, suggesting it is not a widely commercialized substance. The key identification and

property data are therefore inferred from its structure and data from its analogues.

Physical and Chemical Properties of Analogous
Compounds

Property
3-amino-4-
methoxybenzamide

3-amino-4-
methoxy-N-
methylbenzamide

3-amino-4-
methoxybenzanilid
e

CAS Number 17481-27-5[1][2] 878160-14-6[3] 120-35-4[4][5]

Molecular Formula C₈H₁₀N₂O₂[1][2] C₉H₁₂N₂O₂[3] C₁₄H₁₄N₂O₂[4][5]

Molecular Weight 166.18 g/mol 180.20 g/mol [3] 242.28 g/mol

Appearance

Pale cream to cream

to pale brown or pale

pink powder[1]

Not specified Cream solid[4]

Melting Point 154-161 °C[1] Not specified 154-156 °C[4]

Solubility
No information

available

No information

available

No information

available

Inferred Hazard Identification and Toxicological
Profile
The hazard profile for 3-amino-4-methoxy-N,N-dimethylbenzamide is inferred from the

known hazards of its close structural analogs. The primary amide and N-methyl versions are

considered hazardous.

GHS Hazard Classification of Analogous Compounds
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Hazard Class
3-amino-4-
methoxybenzamide

3-amino-4-methoxy-N-
methylbenzamide

Acute Toxicity, Oral Not Classified Harmful if swallowed (H302)[3]

Skin Corrosion/Irritation Causes skin irritation (H315)[6] Causes skin irritation (H315)[3]

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)[6]

Causes serious eye irritation

(H319)[3]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(H335)[6]

May cause respiratory irritation

(H335)[3]

Based on this data, it is prudent to assume that 3-amino-4-methoxy-N,N-dimethylbenzamide
may be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory

irritation.

Experimental Protocols and Handling
Given the inferred hazards, stringent safety protocols should be followed when handling 3-
amino-4-methoxy-N,N-dimethylbenzamide.

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Work should be conducted in a well-ventilated fume hood to minimize

inhalation exposure.

Eye/Face Protection: Chemical safety goggles and/or a face shield are mandatory.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) are required.

Respiratory Protection: If working outside a fume hood or with fine powders where dust may

be generated, a NIOSH-approved respirator with a particulate filter is recommended.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Wash hands

thoroughly after handling.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Diagrams and Workflows
Inferred Hazard Assessment Logic
The following diagram illustrates the logical process of inferring the hazards of the target

compound from its known analogs.
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Inferred Hazard Assessment Workflow

Structurally Similar Compounds

3-amino-4-methoxy-
N,N-dimethylbenzamide

(Data Unavailable)

Inferred Hazards for Target:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation
- Potential Oral Toxicity

Assumed Similar
Hazard Profile

3-amino-4-methoxybenzamide
(CAS 17481-27-5)

Skin Irritant
Eye Irritant

Respiratory Irritant

3-amino-4-methoxy-
N-methylbenzamide
(CAS 878160-14-6)

Harmful if Swallowed
Skin Irritant
Eye Irritant

Respiratory Irritant

3-amino-4-methoxybenzanilide
(CAS 120-35-4)

Generally not classified
as hazardous
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Proposed Synthesis of 3-amino-4-methoxy-N,N-dimethylbenzamide

3-Nitro-4-methoxybenzoic Acid

Activation
(e.g., SOCl₂, Oxalyl Chloride)

3-Nitro-4-methoxybenzoyl Chloride

Amidation with
Dimethylamine (HN(CH₃)₂)

3-Nitro-4-methoxy-
N,N-dimethylbenzamide

Reduction of Nitro Group
(e.g., H₂/Pd-C, SnCl₂)

3-Amino-4-methoxy-
N,N-dimethylbenzamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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